(2E)-4-{[4-(Azepan-1-ylsulfonyl)phenyl]amino}-4-oxobut-2-enoic acid
(2E)-4-{[4-(Azepan-1-ylsulfonyl)phenyl]amino}-4-oxobut-2-enoic acid
Brand Name:
Vulcanchem
CAS No.:
314284-80-5
VCID:
VC0510521
InChI:
InChI=1S/C16H20N2O5S/c19-15(9-10-16(20)21)17-13-5-7-14(8-6-13)24(22,23)18-11-3-1-2-4-12-18/h5-10H,1-4,11-12H2,(H,17,19)(H,20,21)/b10-9+
SMILES:
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC(=O)O
Molecular Formula:
C16H20N2O5S
Molecular Weight:
352.4g/mol
(2E)-4-{[4-(Azepan-1-ylsulfonyl)phenyl]amino}-4-oxobut-2-enoic acid
CAS No.: 314284-80-5
Main Products
VCID: VC0510521
Molecular Formula: C16H20N2O5S
Molecular Weight: 352.4g/mol
![(2E)-4-{[4-(Azepan-1-ylsulfonyl)phenyl]amino}-4-oxobut-2-enoic acid - 314284-80-5](/images/no_structure.jpg)
| CAS No. | 314284-80-5 |
|---|---|
| Product Name | (2E)-4-{[4-(Azepan-1-ylsulfonyl)phenyl]amino}-4-oxobut-2-enoic acid |
| Molecular Formula | C16H20N2O5S |
| Molecular Weight | 352.4g/mol |
| IUPAC Name | (E)-4-[4-(azepan-1-ylsulfonyl)anilino]-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C16H20N2O5S/c19-15(9-10-16(20)21)17-13-5-7-14(8-6-13)24(22,23)18-11-3-1-2-4-12-18/h5-10H,1-4,11-12H2,(H,17,19)(H,20,21)/b10-9+ |
| Standard InChIKey | NRXISUURFNFNDA-MDZDMXLPSA-N |
| Isomeric SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C(=O)O |
| SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC(=O)O |
| Canonical SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC(=O)O |
| PubChem Compound | 1115155 |
| Last Modified | Nov 11 2021 |
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